Phenethyl-pyridin-3-ylmethyl-amine

• IUPAC Name: 2-phenyl-N-(pyridin-3-ylmethyl)ethanamine
• InChI: InChI=1S/C14H16N2/c1-2-5-13(6-3-1)8-10-16-12-14-7-4-9-15-11-14/h1-7,9,11,16H,8,10,12H2
• InChI Key: FVBKSGYPLUPKMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNCC2=CN=CC=C2
• Molecular Formula: C14H16N2
• DSSTOX Substance ID: DTXSID60276805
• Molecular Weight: 212.29 g/mol
• CAS No.: 16562-17-7

Description

Phenethyl-pyridin-3-ylmethyl-amine is a useful research compound. Its molecular formula is C14H16N2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Phenethyl-pyridin-3-ylmethyl-amine derivatives have been utilized in synthesizing various ligands and complexes, such as copper(I) complexes with novel bidentate iminopyridine ligands. These complexes exhibit properties like quasi-reversible redox behavior and distorted tetrahedral coordination polyhedron about the copper(I) center (Dehghanpour, Bouslimani, Welter, & Mojahed, 2007).

Catalysis

• The compound has been involved in catalytic processes, such as the cyclohexene oxide/carbon dioxide copolymerization by chromium(III) amino-bis(phenolato) complexes. These catalysts demonstrate the formation of low molecular weight polycarbonate with narrow dispersities (Devaine-Pressing, Dawe, & Kozak, 2015).

Construction of Coordination Polymers

• This compound derivatives have been used in constructing helical silver(I) coordination polymers, exhibiting properties like solid-state luminescent emission and diverse cis-trans and trans-trans conformation (Zhang, Deng, Huo, Zhao, & Gao, 2013).

Polymerization and Oligomerization

• The compound has been a part of nickel(II) catalyzed oligomerization and polymerization of ethylene. The catalytic activities were found to be co-catalyst and solvent dependent (Obuah, Omondi, Nozaki, & Darkwa, 2014).

Applications as Catalysts

• Derivatives of this compound have been designed for applications as catalysts in various chemical reactions, demonstrating efficient catalytic properties (Singh, Saleem, Pal, & Singh, 2017).

Synthesis of Ruthenium(II) Complexes

• The compound has been instrumental in the diastereospecific and diastereoselective syntheses of Ruthenium(II) complexes, which involve coordination and oxidation reactions (Gómez, García-Herbosa, Cuevas, Arnaiz, Carbayo, Muñoz, Falvello, & Fanwick, 2006).

Magnetic Properties and Coordination Chemistry

• Research has also explored the magnetic properties and coordination chemistry of manganese(II) complexes derived from this compound derivatives (Wu, Bouwman, Mills, Spek, & Reedijk, 2004).

Safety and Hazards

Phenethyl-pyridin-3-ylmethyl-amine is intended for research use only and should be handled under the supervision of a technically qualified individual.

Future Directions

While specific future directions for Phenethyl-pyridin-3-ylmethyl-amine are not available, research into similar compounds such as therapeutic peptides and directed evolution methodologies suggest promising avenues for future exploration.